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Compound of Interest

Compound Name: Boc-D-Asp(OMe)-OH

Cat. No.: B177579

Essential Safety and Handling Guide for Boc-D-
Asp(OMe)-OH

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like Boc-D-Asp(OMe)-OH are paramount for ensuring laboratory
safety and environmental compliance. This guide provides immediate, essential safety and
logistical information, including operational and disposal plans, to foster a culture of safety and
build trust in laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)

Boc-D-Asp(OMe)-OH is a compound that requires careful handling to prevent potential health
hazards. According to safety data sheets, it can cause skin irritation, serious eye irritation, and
may be harmful if swallowed or inhaled.[1][2] Therefore, a comprehensive personal protective
equipment (PPE) strategy is the first line of defense.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Wear tightly fitting safety ) )
o ] Protects against dust particles
) goggles with side-shields
Eye/Face Protection ) and splashes that can cause
conforming to EN 166 (EU) or

serious eye irritation.[2]
NIOSH (US) standards.[3]

Chemical-resistant gloves

(e.g., nitrile) must be worn.[4] ) )
) ) Prevents skin contact which
Skin Protection A standard laboratory coat o
can lead to irritation.[2]
should be worn and kept

buttoned.[4]

For procedures that may

generate dust, a dust mask o ) ) ]
Minimizes the risk of inhaling
) ) (e.g., type N95) or a full-face )
Respiratory Protection ) ] the powder, which may be
respirator should be used if
harmful.[2]

exposure limits are exceeded.

[5]16]

Always handle this chemical in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation exposure.[4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Boc-D-Asp(OMe)-OH is crucial for maintaining a safe
laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a dry, well-ventilated place.[7] Recommended storage
temperature is between 2-8°C.[1]

It is classified as a combustible solid.[5][6]
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. Handling and Use:
Avoid contact with skin, eyes, and clothing.[4]
Avoid breathing dust.[4]
Weigh the chemical in a fume hood or a ventilated balance enclosure.[4]
Wash hands thoroughly after handling.[3][4]
. First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[3][7]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing and seek immediate medical attention.[3][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.
Never give anything by mouth to an unconscious person. Seek medical attention.[4][7]

Disposal Plan: Waste Management Protocol

Proper disposal of Boc-D-Asp(OMe)-OH and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
e All unused or excess Boc-D-Asp(OMe)-OH must be treated as chemical waste.

o Contaminated materials such as weighing paper, gloves, and wipes should be collected in a
separate, sealed container and treated as chemical waste.[8]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.echemi.com/sds/boc-asp-oh-15n-pd180713174590.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.echemi.com/sds/boc-asp-oh-15n-pd180713174590.html
https://www.peptide.com/custdocs/MSDS%20ABD143%20Boc-Asp-OMe.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.echemi.com/sds/boc-asp-oh-15n-pd180713174590.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.peptide.com/custdocs/MSDS%20ABD143%20Boc-Asp-OMe.pdf
https://www.benchchem.com/product/b177579?utm_src=pdf-body
https://www.benchchem.com/product/b177579?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Boc_DL_Phg_OH_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

« If the compound is in a solution, absorb the liquid with an inert material (e.g., vermiculite,
sand) and place it in a suitable, sealed container for disposal.[8]

2. Containerization and Labeling:
e Use a dedicated, clearly labeled, and sealable container for solid chemical waste.

e The label must include the full chemical name, "Boc-D-Asp(OMe)-OH," and appropriate
hazard warnings (e.g., "Irritant").[4]

3. Storage and Disposal:

o Store the sealed waste container in a designated hazardous waste storage area, away from
incompatible materials.[4]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal.[8] Waste must
be disposed of in accordance with federal, state, and local environmental control regulations.

[7]

Quantitative Safety Data

The following table summarizes key quantitative data for Boc-D-Asp(OMe)-OH.

Property Value

Molecular Formula C10H17NO6

Molecular Weight 247.25 g/mol [5]

Physical Form Solid[2][5]

Storage Temperature 2-8°C

Hazard Statements H302, H315, H319, H332, H335[2]
Precautionary Statements P261, P280, P305+P351+P338

Experimental Workflow for Safe Handling
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Caption: Workflow for handling Boc-D-Asp(OMe)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Boc-D-
Asp(OMe)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177579#personal-protective-equipment-for-handling-
boc-d-asp-ome-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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